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Compound of Interest

Compound Name: Dodecyl acrylate

Cat. No.: B107451 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like Dodecyl acrylate is paramount. This guide provides immediate, procedural, and

step-by-step information for the safe use, storage, and disposal of Dodecyl acrylate in a

laboratory setting.

Hazard Identification and Classification
Dodecyl acrylate is classified as a hazardous chemical.[1] Understanding its specific hazards

is the first step in safe handling.

Hazard Classification Category Description

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2][3]

Serious Eye Damage/Eye

Irritation
Category 2

Causes serious eye irritation.

[1][2][3]

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation.[1][2][3]

Hazardous to the aquatic

environment, long-term hazard
Category 2

Toxic to aquatic life with long

lasting effects.[1][4][5]

Signal Word: Warning[1][4]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.

PPE Type Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields conforming to EN166

or OSHA 29 CFR 1910.133.[1]

A face shield may be required

for splash hazards.

Protects against splashes and

vapors that can cause serious

eye irritation.[1][6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

[7] Wear protective clothing to

prevent skin contact.[1][4]

Prevents direct contact that

can cause skin irritation.[1][6]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.[1]

A full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges is

recommended.[4]

Protects against inhalation of

vapors or mists that may cause

respiratory irritation.[3][4]

Operational Plan: Step-by-Step Handling Procedure
Follow these steps to ensure the safe handling of Dodecyl acrylate during laboratory

operations.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][4]

Ensure an eyewash station and safety shower are readily accessible.
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Remove all sources of ignition.[1]

Donning PPE:

Before handling, put on all required PPE as specified in the table above.

Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[1][4]

Avoid breathing vapors or mist.[2][4]

Use only the amount of material required for the procedure.

Keep the container tightly closed when not in use.[1][4]

After Handling:

Wash hands thoroughly after handling.[1][4]

Remove and properly store or dispose of contaminated PPE.[3] Contaminated work

clothing should not be allowed out of the workplace.[3]

Emergency Procedures
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Emergency Situation First-Aid Measures

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1][4] If

eye irritation persists, get medical

advice/attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[1] If skin irritation

occurs, get medical advice/attention.[1] Take off

contaminated clothing and wash before reuse.

[1]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[1][4]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[1] Do not induce vomiting.

Call a physician or poison control center

immediately.[2]

Spill

Ensure adequate ventilation.[1] Use personal

protective equipment as required.[1] Soak up

with inert absorbent material and keep in

suitable, closed containers for disposal.[1][4] Do

not let product enter drains.[4]

Disposal Plan
Proper disposal of Dodecyl acrylate and its containers is crucial to prevent environmental

contamination.

Waste Chemical: Dispose of contents/container to an approved waste disposal plant.[1][4]

This material is considered hazardous waste.[4]

Contaminated Packaging: Dispose of as unused product.[4] Leave chemicals in original

containers and do not mix with other waste.[4]
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Handling Workflow
The following diagram illustrates the key steps for the safe handling of Dodecyl acrylate.

1. Preparation 2. Donning PPE 3. Chemical Handling 4. Post-Handling 5. Waste Disposal

Work in a Fume Hood

Verify Eyewash/Shower Access

Remove Ignition Sources

Wear Safety Goggles & Face Shield

Wear Chemical-Resistant Gloves

Wear Protective Clothing

Use Respirator (if needed)

Avoid Contact (Skin, Eyes, Clothing)

Avoid Inhaling Vapors

Keep Container Closed

Wash Hands Thoroughly

Properly Dispose of Contaminated PPE

Dispose as Hazardous Waste

Do Not Pour Down Drain
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cluster_ppe
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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